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Compound of Interest

Compound Name: AZD1897

Cat. No.: B605747

Researchers and drug development professionals handling AZD1897, a potent ATP-
competitive pan-PIM inhibitor, must adhere to stringent disposal protocols to ensure laboratory
safety and environmental protection.[1] This guide provides essential, step-by-step instructions

for the proper disposal of AZD1897, aligning with established safety standards for handling
hazardous chemical waste.

Hazard Profile and Safety Precautions

AZD1897 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[2] Therefore, preventing its release into the environment is a critical aspect of its
handling and disposal.[Z]
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Hazard Statement Classification

Precautionary Statement

H302 Harmful if swallowed

P264: Wash skin thoroughly
after handling.[2]

Very toxic to aquatic life with
H410 .
long lasting effects

P270: Do not eat, drink or
smoke when using this

product.[2]

P273: Avoid release to the

environment.[2]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if

you feel unwell.[2]

P330: Rinse mouth.[2]

P391.: Collect spillage.[2]

P501: Dispose of contents/
container to an approved

waste disposal plant.[2]

Personal Protective Equipment (PPE)

Before handling or disposing of AZD1897, ensure the following personal protective equipment

is worn:

o Eye Protection: Safety goggles with side-shields.[2]

o Hand Protection: Protective gloves.[2]

o Skin and Body Protection: Impervious clothing.[2]

o Respiratory Protection: A suitable respirator should be used, especially where dust or

aerosols may be generated.[2]

Step-by-Step Disposal Procedure
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The primary directive for the disposal of AZD1897 is to treat it as hazardous waste and dispose
of it through an approved waste disposal plant.[2] Do not discharge into drains or the
environment.

o Waste Collection:

o Collect all waste materials containing AZD1897, including unused product, contaminated
consumables (e.g., pipette tips, vials, gloves), and spill cleanup materials, in a designated
and clearly labeled hazardous waste container.

o The container must be compatible with the chemical properties of AZD1897 and other
waste components.

e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the specific
name "AZD1897."

o Include any other components mixed with the AZD1897 waste.
e Storage:

o Store the sealed hazardous waste container in a cool, well-ventilated, and designated
area away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]

o Follow the recommended storage conditions for the compound: -20°C for the powder form
or -80°C if in solvent.[2]

e Spill Management:
o In the event of a spill, avoid inhalation and contact with skin and eyes.[2]
o Ventilate the area.

o Carefully collect the spilled material.[2] For solid spills, avoid generating dust. For liquid
spills, use an inert absorbent material.
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o Place all contaminated cleanup materials into the designated hazardous waste container.
e Disposal:

o Arrange for the collection and disposal of the hazardous waste container by a licensed
and approved waste disposal company.[2] Adhere to all local, state, and federal
regulations for hazardous waste disposal.

AZD1897 Signaling Pathway and Experimental
Workflow

AZD1897 functions as a pan-PIM inhibitor, targeting PIM1, PIM2, and PIM3 kinases.[1][3][4]
This inhibition has downstream effects on pathways involved in cell survival and proliferation,
making it a compound of interest in cancer research.
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Caption: AZD1897 inhibits PIM kinases, blocking downstream signaling for cell proliferation.
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Caption: Logical workflow for the proper disposal of AZD1897 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for AZD1897]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605747#azd1897-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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